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Compound of Interest

Compound Name:
Ethyl 8-(4-butylphenyl)-8-

oxooctanoate

Cat. No.: B1326080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and appropriate storage of

Ethyl 8-(4-butylphenyl)-8-oxooctanoate. Due to the absence of a specific Safety Data Sheet

(SDS) for this compound, the following protocols are based on general safety principles for

aromatic keto esters and related chemical compounds. It is imperative to handle this compound

with care in a controlled laboratory setting.

Compound Information
Compound Name Ethyl 8-(4-butylphenyl)-8-oxooctanoate

CAS Number Not readily available

Molecular Formula C₂₀H₃₀O₃

Molecular Weight 318.45 g/mol

Structure Aromatic keto ester

Health and Safety
2.1. Hazard Identification The specific toxicological properties of Ethyl 8-(4-butylphenyl)-8-
oxooctanoate have not been thoroughly investigated. However, based on its chemical

structure as an aromatic keto ester, it should be handled as a potentially hazardous substance.
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Potential Health Effects:

Eye Contact: May cause eye irritation.

Skin Contact: May cause skin irritation upon prolonged or repeated contact.

Inhalation: May cause respiratory tract irritation.

Ingestion: May be harmful if swallowed.

2.2. Personal Protective Equipment (PPE) To minimize exposure, the following personal

protective equipment should be worn at all times when handling Ethyl 8-(4-butylphenyl)-8-
oxooctanoate:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemically resistant gloves (e.g., nitrile, neoprene).

Skin and Body Protection: A lab coat or chemical-resistant apron. Closed-toe shoes are

mandatory.

Respiratory Protection: A NIOSH-approved respirator may be necessary if handling large

quantities or if the compound is aerosolized.

Handling Procedures
3.1. General Handling

Work in a well-ventilated area, preferably within a chemical fume hood.

Avoid direct contact with the skin, eyes, and clothing.

Avoid inhalation of any vapors or mists.

Use appropriate tools and equipment to prevent spills and contamination.

Wash hands thoroughly after handling the compound.

3.2. Spill and Leak Procedures
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In the event of a small spill, absorb the material with an inert absorbent (e.g., vermiculite,

sand).

Collect the absorbed material into a sealed, labeled container for proper disposal.

For larger spills, evacuate the area and contact environmental health and safety personnel.

Ensure the spill area is well-ventilated during cleanup.

Storage Procedures
Proper storage is crucial to maintain the integrity and stability of Ethyl 8-(4-butylphenyl)-8-
oxooctanoate. Aromatic compounds and esters should be protected from environmental

factors that can cause degradation.[1]

4.1. Storage Conditions

Temperature: Store in a cool, dry place.[1] Refrigeration may be suitable for long-term

storage to minimize degradation.[1]

Atmosphere: For long-term storage or for compounds prone to oxidation, storage under an

inert atmosphere (e.g., argon, nitrogen) is recommended.

Light: Protect from direct sunlight and other sources of UV radiation by storing in a dark or

amber-colored container.[1]

Container: Use a tightly sealed, non-reactive container, such as a glass bottle with a secure

cap.[1]

Incompatibilities: Store away from strong oxidizing agents, strong acids, and strong bases.

4.2. Quantitative Storage Recommendations

While specific quantitative data for Ethyl 8-(4-butylphenyl)-8-oxooctanoate is not available,

the following table provides general recommendations for storing aromatic esters based on

best practices.[1]
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Parameter Recommendation Rationale

Storage Temperature 2-8 °C (Refrigerated)
Slows down potential

degradation reactions.

Atmosphere Inert Gas (e.g., Argon) Prevents oxidation.

Light Exposure Store in the dark Prevents photodegradation.

Container Headspace Minimize

Reduces the amount of

oxygen available for oxidation.

[1]

Experimental Protocols
5.1. Protocol for Solution Preparation

Preparation: Ensure all necessary PPE is worn and work is conducted in a chemical fume

hood.

Solvent Selection: Choose an appropriate solvent based on experimental requirements (e.g.,

ethanol, methanol, dichloromethane).

Weighing: Accurately weigh the desired amount of Ethyl 8-(4-butylphenyl)-8-oxooctanoate
using a calibrated analytical balance.

Dissolution: Add the weighed compound to a volumetric flask. Add the chosen solvent

incrementally while gently swirling or sonicating until the compound is fully dissolved.

Final Volume: Once dissolved, bring the solution to the final desired volume with the solvent.

Storage of Solution: Store the prepared solution in a tightly sealed, labeled container under

the recommended storage conditions.

Visual Workflow
The following diagram illustrates the recommended workflow for handling and storing Ethyl 8-
(4-butylphenyl)-8-oxooctanoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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